N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C24H30N2O3S/c27-22(18-29-20-7-2-1-3-8-20)26-14-10-19(11-15-26)17-25-23(28)24(12-4-5-13-24)21-9-6-16-30-21/h1-3,6-9,16,19H,4-5,10-15,17-18H2,(H,25,28)
• InChI Key: PARJOBCANSZFQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCC3CCN(CC3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C24H30N2O3S
• Molecular Weight: 426.6 g/mol

Description

N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C24H30N2O3S and its molecular weight is 426.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• Synthesis and Antagonist Activity

  Research has shown the synthesis of compounds with structural similarities to N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, focusing on their activities as antagonists of the M3 muscarinic receptor. These compounds demonstrated potential for further investigation due to their micromolar potency, indicating their relevance in medicinal chemistry for the development of receptor-specific drugs (Broadley et al., 2011).

• Crystal Structure Analysis

  A study on the crystal structure and Hirshfeld surface analysis of acetoacetanilide-based reaction products revealed structurally novel bicyclic products with potential implications in drug design and development. Such structural analyses are crucial for understanding the interactions at the molecular level, which can guide the synthesis of more effective therapeutic agents (Naghiyev et al., 2020).

Pharmacological Evaluations

• Anti-Angiogenic and DNA Cleavage Studies: Novel derivatives structurally related to this compound were synthesized and evaluated for their anti-angiogenic and DNA cleavage abilities. These studies are vital for the development of anticancer agents as they highlight the compound's potential to inhibit the formation of blood vessels in vivo and interact with DNA, suggesting a multifaceted approach to cancer treatment (Kambappa et al., 2017).

Metabolism and Disposition Studies

• Disposition and Metabolism: Another significant application of compounds related to this compound involves studies on their disposition and metabolism. For example, the metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, was examined to understand its pharmacokinetics better. Such studies are essential for drug development as they provide insights into the compound's pharmacological profile, including its elimination pathways and metabolite formation, which is crucial for safety and efficacy assessments (Renzulli et al., 2011).